Cas no 896021-23-1 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-2-nitrobenzamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-2-nitrobenzamide
• CAS No: 896021-23-1
• MF: C₁₂H₁₄N₂O₅S
• MW: 298.314961910248
• CID: 6431475
• PubChem ID: 18573602
• Update Time: 2025-06-13

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-2-nitrobenzamide
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methyl-2-nitrobenzamide
• 896021-23-1
• AKOS024659298
• SR-01000022085-1
• F2545-0190
• N-(1,1-dioxothiolan-3-yl)-N-methyl-2-nitrobenzamide
• SR-01000022085
• Benzamide, N-methyl-2-nitro-N-(tetrahydro-1,1-dioxido-3-thienyl)-

• Inchi： 1S/C12H14N2O5S/c1-13(9-6-7-20(18,19)8-9)12(15)10-4-2-3-5-11(10)14(16)17/h2-5,9H,6-8H2,1H3
• InChI Key： RRGLJLZJHURFMO-UHFFFAOYSA-N
• SMILES： C(N(C)C1CCS(=O)(=O)C1)(=O)C1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 298.06234272g/mol
• Monoisotopic Mass: 298.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 584.0±45.0 °C(Predicted)
• pka: -2.48±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-2-nitrobenzamide

Recent Advances in the Study of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-2-nitrobenzamide (CAS: 896021-23-1)

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-2-nitrobenzamide (CAS: 896021-23-1) is a chemically synthesized small molecule that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, characterized by its unique sulfonamide and nitrobenzamide moieties, has been the subject of extensive research in the fields of medicinal chemistry and drug development. Recent studies have explored its mechanism of action, pharmacokinetic properties, and potential as a lead compound for novel therapeutics.

One of the most notable findings in recent research is the compound's inhibitory activity against specific enzymatic targets. Preliminary in vitro studies have demonstrated that N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-2-nitrobenzamide exhibits potent inhibition of certain proteases and kinases, which are often implicated in inflammatory and oncogenic pathways. These findings suggest that the compound could serve as a promising candidate for the development of anti-inflammatory or anti-cancer agents.

Further investigations into the pharmacokinetic profile of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-2-nitrobenzamide have revealed favorable absorption and distribution properties. The compound has shown good oral bioavailability in animal models, with a half-life that supports once-daily dosing. Additionally, metabolic stability studies indicate that the compound is resistant to rapid degradation by hepatic enzymes, which is a critical factor for its potential clinical utility.

Recent advancements in structural optimization have also been reported. Researchers have synthesized several derivatives of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-2-nitrobenzamide to enhance its potency and selectivity. Structure-activity relationship (SAR) studies have identified key modifications that improve binding affinity to target proteins while minimizing off-target effects. These efforts have led to the identification of second-generation analogs with improved therapeutic indices.

In addition to its direct pharmacological effects, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-2-nitrobenzamide has been investigated for its potential role in combination therapies. Synergistic effects have been observed when the compound is co-administered with existing chemotherapeutic agents, suggesting that it could enhance the efficacy of current treatment regimens. These findings are particularly relevant for diseases with limited therapeutic options, such as certain aggressive cancers.

Despite these promising results, challenges remain in the development of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-2-nitrobenzamide as a therapeutic agent. Issues such as potential toxicity at higher doses and the need for further validation in human clinical trials must be addressed. Ongoing research aims to elucidate the compound's safety profile and optimize its formulation for clinical use.

In conclusion, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-2-nitrobenzamide (CAS: 896021-23-1) represents a compelling area of research in the field of medicinal chemistry. Its unique chemical structure, combined with its promising biological activity, positions it as a valuable candidate for further drug development. Continued exploration of its mechanisms and applications will likely yield significant contributions to the treatment of various diseases.